Cas no 1890762-23-8 (2-amino-1-(3-methyl-1-benzofuran-2-yl)ethan-1-ol)

• Product Name: 2-amino-1-(3-methyl-1-benzofuran-2-yl)ethan-1-ol
• CAS No: 1890762-23-8
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 6231860
• PubChem ID: 116987205
• Update Time: 2025-06-12

2-amino-1-(3-methyl-1-benzofuran-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3-methyl-1-benzofuran-2-yl)ethan-1-ol
• 1890762-23-8
• EN300-1794918

• Inchi： 1S/C11H13NO2/c1-7-8-4-2-3-5-10(8)14-11(7)9(13)6-12/h2-5,9,13H,6,12H2,1H3
• InChI Key： BVAPTCWLLHNANU-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C)=C1C(CN)O

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-amino-1-(3-methyl-1-benzofuran-2-yl)ethan-1-ol

Introduction to 2-amino-1-(3-methyl-1-benzofuran-2-yl)ethan-1-ol (CAS No. 1890762-23-8)

2-amino-1-(3-methyl-1-benzofuran-2-yl)ethan-1-ol, also known by its CAS number 1890762-23-8, is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzofurans, which are characterized by a benzene ring fused with a furan ring. The presence of the amino group and the methyl substitution on the benzofuran ring imparts specific chemical and biological properties that make it an interesting candidate for further investigation.

The chemical structure of 2-amino-1-(3-methyl-1-benzofuran-2-yl)ethan-1-ol can be represented as follows: C₁₂H₁₅NO₂. The compound features a benzofuran core with a methyl group at the 3-position and an amino-substituted ethyl group attached to the 2-position of the benzofuran ring. This arrangement of functional groups provides a balance of hydrophobic and hydrophilic properties, which is crucial for its potential biological activities.

In terms of synthesis, 2-amino-1-(3-methyl-1-benzofuran-2-yl)ethan-1-ol can be prepared through various methods, including multistep organic synthesis routes. One common approach involves the reaction of 3-methylbenzofuran with an appropriate amino alcohol derivative under controlled conditions. The synthetic pathway often involves the formation of an intermediate, followed by functional group manipulation to achieve the final product. Recent advancements in green chemistry have also led to more environmentally friendly and efficient synthetic methods, reducing the use of hazardous reagents and improving overall yield.

The physical properties of 2-amino-1-(3-methyl-1-benzofuran-2-yl)ethan-1-ol include its melting point, solubility, and stability under different conditions. These properties are essential for understanding its behavior in various chemical and biological environments. For instance, its solubility in organic solvents such as dimethyl sulfoxide (DMSO) makes it suitable for use in biological assays and drug development studies. Additionally, its stability under physiological conditions is a critical factor for its potential therapeutic applications.

In the realm of medicinal chemistry, 2-amino-1-(3-methyl-1-benzofuran-2-yl)ethan-1-ol has shown promising activity in several areas. Research has indicated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating inflammatory diseases and conditions associated with oxidative stress. Studies have also explored its effects on cellular signaling pathways, particularly those involved in inflammation and apoptosis.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-amino-1-(3-methyl-1-benzofuran-2-yl)ethan-1-ol in various therapeutic contexts. Preliminary results have been encouraging, with the compound demonstrating low toxicity and good bioavailability. These findings suggest that it could be developed into a novel therapeutic agent for conditions such as arthritis, neurodegenerative diseases, and cardiovascular disorders.

Beyond its therapeutic potential, 2-amino-1-(3-methyl-1-benzofuran-2-y l)ethan - 1 - ol has also been investigated for its use as a lead compound in drug discovery programs. Its unique structure provides a scaffold for further modification and optimization to enhance specific biological activities or improve pharmacokinetic properties. Researchers are exploring various derivatives of this compound to identify analogs with enhanced potency or selectivity.

In conclusion, 2-amino - 1 - ( 3 - methyl - 1 - benzofuran - 2 - yl ) ethan - 1 - ol strong > (CAS No . 1890762 - 23 - 8 ) represents an intriguing molecule with significant potential in both fundamental research and applied pharmaceutical development . Its unique chemical structure , coupled with promising biological activities , positions it as a valuable candidate for further investigation . As research continues , it is likely that new applications and insights will emerge , contributing to our understanding of this fascinating compound . p >